Cas no 956431-01-9 (4-Formyl-3-methoxyphenylboronic acid pinacol ester)

4-Formyl-3-methoxyphenylboronic acid pinacol ester structure

956431-01-9 structure

Product Name:4-Formyl-3-methoxyphenylboronic acid pinacol ester

CAS No:956431-01-9

MF:C₁₄H₁₉BO₄

MW:262.109264612198

MDL:MFCD18732927

CID:3032529

PubChem ID:88152652

Update Time:2024-10-25

4-Formyl-3-methoxyphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

- 4-Formyl-3-methoxyphenylboronic acid pinacol ester
- 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
- D75717
- 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)benzaldehyde
- 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (ACI)
- 2-Methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
- 956431-01-9
- SCHEMBL7513399
- MFCD18732927
- CS-0096049
- EN300-7423728
- CS-16356
- DB-393319
- AKOS026671071
- MDL： MFCD18732927
- Inchi： 1S/C14H19BO4/c1-13(2)14(3,4)19-15(18-13)11-7-6-10(9-16)12(8-11)17-5/h6-9H,1-5H3
- InChI Key： LWMIBTMNBYRUHU-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(C=O)=C(C=2)OC)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 262.1376392g/mol
Monoisotopic Mass: 262.1376392g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 326
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.8

4-Formyl-3-methoxyphenylboronic acid pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019144286-5g	2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	956431-01-9	95%	5g	$856.00	2023-08-31
TRC	F701263-25mg	4-Formyl-3-methoxyphenylboronic acid pinacol ester	956431-01-9		25mg	$ 64.00	2023-04-15
TRC	F701263-50mg	4-Formyl-3-methoxyphenylboronic acid pinacol ester	956431-01-9		50mg	$ 75.00	2023-04-15
TRC	F701263-100mg	4-Formyl-3-methoxyphenylboronic acid pinacol ester	956431-01-9		100mg	$ 87.00	2023-04-15
TRC	F701263-250mg	4-Formyl-3-methoxyphenylboronic acid pinacol ester	956431-01-9		250mg	$ 98.00	2023-04-15
ChemScence	CS-0096049-100mg	2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	956431-01-9	≥97.0%	100mg	$72.0	2021-09-02
ChemScence	CS-0096049-250mg	2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	956431-01-9	≥97.0%	250mg	$37.0	2022-04-26
ChemScence	CS-0096049-1g	2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	956431-01-9	≥97.0%	1g	$107.0	2022-04-26
ChemScence	CS-0096049-5g	2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	956431-01-9	≥97.0%	5g	$508.0	2022-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M931917-250mg	2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	956431-01-9	98%	250mg	￥234.00	2022-09-01

4-Formyl-3-methoxyphenylboronic acid pinacol ester Production Method

Production Method 1

43192-33-2

73183-34-3

956431-01-9

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; rt → 85 °C; 12 h, 85 °C

Reference

: All-Visible-Light-Activated Dithienylethenes Induced by Intramolecular Proton Transfer

Xi, Hancheng; Zhang, Zhipeng; Zhang, Weiwei; Li, Mengqi; Lian, Cheng ; et al, Journal of the American Chemical Society, 2019, 141(46), 18467-18474

Production Method 2

73183-34-3

135-02-4

956431-01-9

866546-13-6

Reaction Conditions

1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium , 2,9-Dibutyl-1,10-phenanthroline Solvents: Cyclohexane ; 30 min, 50 °C; 50 °C → rt
1.2 Reagents: Tris(2,4,6-trimethylphenyl)borane Solvents: Cyclohexane ; 24 h, 40 °C

Reference

The Improved para-Selective C(sp2)-H Borylation of Anisole Derivatives Enabled by Bulky Lewis Acid

Li, Dai-Yu; et al, Catalysts, 2023, 13(8),

Production Method 3

43192-33-2

73183-34-3

956431-01-9

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: (SP-4-2)-[1,1′-Bis[bis(1,1-dimethylethyl)phosphino-κP]ferrocene]dichloropalladiu… Solvents: 1,4-Dioxane ; 12 h, 95 °C

Reference

: Preparation of substituted 1-aryl-1'-heteroaryl compounds, substituted 1,1'-biheteroaryl compounds, and methods using same in the treatment of cancer and hepatitis B and D

, World Intellectual Property Organization, , ,

Production Method 4

43192-33-2

73183-34-3

956431-01-9

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: 1,1-Bis(diphenylphosphino)ferrocene , [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 24 h, 90 °C

Reference

: A Nonacid Degradable Linker for Solid-Phase Synthesis

Colombo, Aina; De la Figuera, Natalia; Fernandez, Joan Carles; Fernandez-Forner, Dolors; Albericio, Fernando; et al, Organic Letters, 2007, 9(21), 4319-4322

Production Method 5

43192-33-2

73183-34-3

956431-01-9

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 1.5 h, 80 °C

Reference

: Preparation of novel monocyclic pyrimidine derivatives as selective inhibitors of Toll-like receptors (TLR)

, World Intellectual Property Organization, , ,

Production Method 6

43192-33-2

73183-34-3

956431-01-9

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; overnight, rt → 90 °C

Reference

: PD-L1 antagonist compound and application

, World Intellectual Property Organization, , ,

Production Method 7

956431-01-9

Reaction Conditions

Reference

: Preparation of novel monocyclic pyrimidine derivatives as selective inhibitors of Toll-like receptors (TLR)

, Japan, , ,

4-Formyl-3-methoxyphenylboronic acid pinacol ester Raw materials

4-Formyl-3-methoxyphenylboronic acid pinacol ester Preparation Products

4-Formyl-3-methoxyphenylboronic acid pinacol ester Related Literature

1. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
2. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
3. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
4. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
5. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837

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